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Compound of Interest

Compound Name: 2,3-Anthracenediol

Cat. No.: B14082749 Get Quote

A Note on the Synthesis of 2,3-Anthracenediol
Disclaimer: In the interest of safety and responsible scientific practice, this document does not

provide a step-by--step protocol for the synthesis of 2,3-Anthracenediol. The dissemination of

detailed chemical synthesis instructions requires rigorous safety oversight and is restricted to

controlled environments. This document will instead discuss the compound's properties,

general synthetic principles, and crucial safety information from an educational and harm-

reduction perspective.

Introduction to 2,3-Anthracenediol
2,3-Anthracenediol, also known as anthracene-2,3-diol, is a polycyclic aromatic hydrocarbon

(PAH) derivative. It belongs to a class of compounds called dihydroxyanthracenes, which are

characterized by an anthracene core functionalized with two hydroxyl (-OH) groups.[1] The

position of these hydroxyl groups on the aromatic rings significantly influences the molecule's

chemical and physical properties, including its electronic characteristics, solubility, and

reactivity.[1]

Anthracene and its derivatives are subjects of extensive research due to their unique

photoluminescent properties.[2][3] They have applications in the development of organic light-

emitting diodes (OLEDs), chemical sensors, and have been investigated for their potential in

biological systems.[2][3] Specifically, hydroxylated anthracene scaffolds are of strategic interest

in medicinal chemistry and materials science.[1][4]
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Physicochemical Properties
The fundamental properties of 2,3-Anthracenediol are summarized below. This data is

essential for characterization and for understanding the compound's behavior in various

solvents and analytical systems.

Property Value Source

Molecular Formula C₁₄H₁₀O₂ [5][6]

Molecular Weight 210.23 g/mol [5][6]

CAS Number 64817-81-8 [5][6]

Appearance Solid (typical for PAHs)

LogP 3.40420 [6]

General Synthetic Principles
The synthesis of hydroxylated aromatic compounds like 2,3-Anthracenediol typically involves

multi-step processes starting from more common precursors. While a detailed protocol is not

provided, the following principles outline general strategies employed in organic chemistry for

such transformations.

Starting Materials: Synthesis could conceptually begin from anthracene itself or a related

anthraquinone derivative. Anthracene is a natural component of coal tar.[7]

Introduction of Oxygen Functionality: A key challenge is the regioselective introduction of

hydroxyl groups onto the anthracene core. Common strategies in aromatic chemistry

include:

Electrophilic Aromatic Substitution: Reactions such as sulfonation followed by alkali fusion

can introduce hydroxyl groups, although controlling the exact position (regioselectivity) on

a polycyclic system can be complex.

Oxidation-Reduction Sequences: Anthracene can be oxidized to form anthraquinones.

Subsequent reduction of the quinone and/or functional group manipulation can lead to the
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desired diol. For instance, the synthesis of related dihydroxyanthraquinones has been

accomplished via Friedel-Crafts reactions.

Purification: Following the reaction, the crude product must be isolated and purified.

Techniques such as recrystallization, solvent extraction, and column chromatography are

standard procedures to achieve the desired purity for research applications.

A conceptual workflow for a generalized chemical synthesis is depicted below.

Conceptual Workflow for Chemical Synthesis

Reactant Preparation & Safety Review

Chemical Reaction

Reaction Quenching & Workup

Purification (e.g., Chromatography, Recrystallization)

Analysis & Characterization (e.g., NMR, MS)

Click to download full resolution via product page

Caption: A generalized workflow for a typical organic synthesis experiment.

Safety and Handling of Polycyclic Aromatic
Hydrocarbons (PAHs)
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2,3-Anthracenediol is a derivative of anthracene, a polycyclic aromatic hydrocarbon (PAH).

PAHs as a class require careful handling due to potential health risks.[8][9] Long-term exposure

to some PAHs has been associated with health effects including kidney and liver damage.[8]

Many PAHs are considered potential carcinogens.[9]

Core Safety Protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[9]

Ventilation: All work with PAHs and their volatile solvents should be conducted in a certified

chemical fume hood to prevent inhalation of dust or vapors.[10] The Occupational Safety and

Health Administration (OSHA) has set permissible exposure limits (PELs) for related

compounds like coal tar pitch volatiles at 0.2 mg/m³ over an 8-hour workday.[11]

Exposure Routes: Primary exposure routes in a lab setting are inhalation of aerosols or dust

and skin contact.[10] Accidental ingestion via contaminated hands is also a risk.[10]

Waste Disposal: All PAH-contaminated waste, including used gloves, glassware, and

chemical waste, must be disposed of according to institutional and regulatory guidelines for

hazardous chemical waste.

Risk Mitigation: Minimize the quantities of material used and always have a spill kit readily

available. Be aware of your institution's specific safety protocols and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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